5-(tert-Butyl)-2-(3-chloropyridin-4-yl)benzo[d]oxazole

• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol
• IUPAC Name: 5-tert-butyl-2-(3-chloropyridin-4-yl)-1,3-benzoxazole
• InChI: InChI=1S/C16H15ClN2O/c1-16(2,3)10-4-5-14-13(8-10)19-15(20-14)11-6-7-18-9-12(11)17/h4-9H,1-3H3
• InChI Key: FQNADBSZMHBUPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)OC(=N2)C3=C(C=NC=C3)Cl

Description

5-(tert-Butyl)-2-(3-chloropyridin-4-yl)benzo[d]oxazole is a useful research compound. Its molecular formula is C16H15ClN2O and its molecular weight is 286.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 0.49 g of 2-(3-chloropyridin-4-yl)methylideneamino-4-tert-butylphenol and 10 ml of methanol, 0.57 g of iodobenzene diacetate was added at room temperature and stirred for two hours. The reaction mixture was concentrated, and then water was added thereto, followed by extraction with ethyl acetate. The organic layer was washed with a saturated aqueous solution of sodium hydrogencarbonate and a saturated sodium chloride solution sequentially, and dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to give 0.21 g of 2-(3-chloropyridin-4-yl)-5-tert-butylbenzoxazole (hereinafter, referred to as “active compound 20”).